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Compound of Interest

Compound Name:
3-Ethyl-5-(2-hydroxyethyl)-4-

methylthiazolium bromide

Cat. No.: B141108 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the molecular weight of 3-Ethyl-5-
(2-hydroxyethyl)-4-methylthiazolium bromide, a compound of interest in various research

and development sectors. The document outlines the precise calculation based on its

molecular formula, C₈H₁₄BrNOS, and the standard atomic weights of its constituent elements

as recognized by the International Union of Pure and Applied Chemistry (IUPAC). All

quantitative data is presented in a structured format for clarity, accompanied by a detailed

methodology for the calculation. A logical workflow diagram generated using Graphviz

illustrates the compositional breakdown of the molecule.

Compound Identification
Systematic Name: 3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide

CAS Number: 54016-70-5[1][2][3][4]

Molecular Formula: C₈H₁₄BrNOS[1][2][3][4][5]

Synonyms: Thiamine thiazolone ethyl bromide analog
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The molecular formula is the cornerstone for determining the molecular weight, indicating the

precise number of atoms of each element within a single molecule of the compound.

Data Presentation: Calculation of Molecular Weight
The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.

The table below provides a detailed breakdown of this calculation. Standard atomic weights are

sourced from IUPAC recommendations.

Element Symbol
Number of
Atoms

Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 8 12.011[6][7] 96.088

Hydrogen H 14 1.008[8][9][10] 14.112

Bromine Br 1
79.904[11][12]

[13]
79.904

Nitrogen N 1
14.007[14][15]

[16]
14.007

Oxygen O 1
15.999[17][18]

[19]
15.999

Sulfur S 1 32.065[20] 32.065

Total 26 252.175

The calculated molecular weight of 3-Ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide
is 252.175 g/mol . This value is consistent with commercially available data, often cited as

252.17 g/mol .[1][2][3][4][5]

Visualization of Molecular Composition
The following diagram illustrates the logical workflow for calculating the molecular weight from

the compound's constituent elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.westfield.ma.edu/personalpages/cmasi/gen_chem1/Atomic%20and%20molar%20mass/atomic_and_molar_mass.htm
https://m.youtube.com/watch?v=0DjGnME8ITM
https://www.askiitians.com/forums/12-grade-chemistry-others/how-many-grams-does-an-atom-of-hydrogen-weigh-25_494510.htm
https://www.quora.com/What-is-the-atomic-mass-of-hydrogen
https://en.wikipedia.org/wiki/Hydrogen
https://en.wikipedia.org/wiki/Bromine
https://byjus.com/chemistry/bromine/
https://periodic-table.rsc.org/element/35/bromine
https://periodic-table.rsc.org/element/7/nitrogen
https://www.sbg.bio.ic.ac.uk/had/Elem/N.html
https://en.wikipedia.org/wiki/Nitrogen
https://www.princeton.edu/~maelabs/mae324/glos324/oxygen.htm
https://en.wikipedia.org/wiki/Oxygen
https://www.youtube.com/watch?v=UMcY-oKMGYU
https://www.quora.com/What-is-the-atomic-mass-of-sulphur
https://www.benchchem.com/product/b141108?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/331244
https://www.fishersci.ca/shop/products/3-ethyl-5-2-hydroxyethyl-4-methylthiazolium-bromide-98-thermo-scientific-1/p-7039959
https://www.bldpharm.com/products/54016-70-5.html
https://m.chemicalbook.com/chemicalproductproperty_en_cb8153591.htm
https://www.win-winchemical.com/product_cas_54016-70-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constituent Elements

Molecular Formula Final Calculation

Carbon (C)
8 atoms

C₈H₁₄BrNOS

Hydrogen (H)
14 atoms

Bromine (Br)
1 atom

Nitrogen (N)
1 atom

Oxygen (O)
1 atom

Sulfur (S)
1 atom

Molecular Weight
252.175 g/mol

Click to download full resolution via product page

Diagram 1: Workflow for Molecular Weight Determination.

Protocol for Molecular Weight Calculation
This section details the standard protocol for the theoretical calculation of a compound's

molecular weight. This value is fundamental for stoichiometric calculations, preparation of

solutions, and for the interpretation of data from experimental techniques like mass

spectrometry.

Objective: To accurately determine the molecular weight of 3-Ethyl-5-(2-hydroxyethyl)-4-
methylthiazolium bromide from its molecular formula.

Materials:
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Verified Molecular Formula of the compound.

A current reference table of Standard Atomic Weights (e.g., from IUPAC).

Procedure:

Formula Verification: Obtain the definitive molecular formula for the compound from a trusted

chemical database or supplier information. For this compound, the formula is C₈H₁₄BrNOS.

[1]

Elemental Inventory: Deconstruct the molecular formula into its constituent elements and

count the number of atoms for each.

Carbon (C): 8

Hydrogen (H): 14

Bromine (Br): 1

Nitrogen (N): 1

Oxygen (O): 1

Sulfur (S): 1

Atomic Weight Compilation: Look up the standard atomic weight for each element from a

reliable source.

Ar(C) = 12.011 g/mol

Ar(H) = 1.008 g/mol

Ar(Br) = 79.904 g/mol

Ar(N) = 14.007 g/mol

Ar(O) = 15.999 g/mol

Ar(S) = 32.065 g/mol
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Mass Contribution Calculation: For each element, multiply its atom count by its standard

atomic weight to find its total contribution to the overall molecular weight.

Summation: Sum the total mass contributions from all elements to arrive at the final

molecular weight.

Molecular Weight = (8 * 12.011) + (14 * 1.008) + (1 * 79.904) + (1 * 14.007) + (1 * 15.999)

+ (1 * 32.065) = 252.175 g/mol .

Note on Experimental Verification: While this guide focuses on the theoretical calculation, the

molecular weight of a synthesized or purified compound is typically verified experimentally

using techniques such as high-resolution mass spectrometry (HRMS). The calculated

theoretical mass is critical for confirming the identity of the molecular ion peak ([M]⁺) in the

resulting spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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